molecular formula C6H3Cl2N3S B8583391 5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine CAS No. 66490-64-0

5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine

Cat. No. B8583391
CAS RN: 66490-64-0
M. Wt: 220.08 g/mol
InChI Key: QDQRQMFUAZNJGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine is a useful research compound. Its molecular formula is C6H3Cl2N3S and its molecular weight is 220.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

66490-64-0

Product Name

5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine

Molecular Formula

C6H3Cl2N3S

Molecular Weight

220.08 g/mol

IUPAC Name

5,6-dichloro-2-methyl-[1,3]thiazolo[4,5-b]pyrazine

InChI

InChI=1S/C6H3Cl2N3S/c1-2-9-5-6(12-2)11-4(8)3(7)10-5/h1H3

InChI Key

QDQRQMFUAZNJGT-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(S1)N=C(C(=N2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 9.8 g. (0.05 mol.) of 2-amino-5,6-dichloro-3-mercaptopyrazine and 5.1 g. (0.05 mol.) of acetic anhydride in 100 ml. of xylene was heated at 110° C. for 1 hour. The reaction mixture was cooled, another 5.1 g. of acetic anhydride was added and heating at 110° C. was continued for 15 hours. The reaction mixture was concentrated under reduced pressure to give a dark oil, which solidified under isopropanol-hexane while cooling in ice. The dark solid was purified by sublimation to give 7 g. (64% yield) of white solid, m.p. 58°-60° C.
Name
2-amino-5,6-dichloro-3-mercaptopyrazine
Quantity
0.05 mol
Type
reactant
Reaction Step One
Quantity
0.05 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
64%

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